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Compound of Interest

Compound Name: Einecs 269-968-1

Cat. No.: B15188172

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information for the safe handling and disposal of the substance
identified by EINECS number 269-968-1, chemically known as Benzyl-C12-18-
alkyldimethylammonium chlorides (CAS Number: 68391-01-5), a quaternary ammonium
compound.

Hazard Profile and Safety Precautions

Benzyl-C12-18-alkyldimethylammonium chlorides are recognized for the following hazards:
o Harmful if swallowed.[1]

o Causes severe skin burns and eye damage.[1]

» Very toxic to aquatic life, with long-lasting effects.[1]

Immediate Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles with side-shields, and a lab coat or apron.[2][3]

» Handle the substance in a well-ventilated area to avoid inhalation of vapors or mists.[2][3]

e Prevent contact with skin and eyes.[2][3]
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e Do not eat, drink, or smoke when handling this product.[1]

» Ensure that emergency exits and risk-elimination areas are accessible.[3]

Spill Management

In the event of a spill, follow these procedures:

Evacuate unnecessary personnel from the area.[2]
o Eliminate all sources of ignition.[2][3]
o Ensure adequate ventilation.[1][2]

» Contain the spillage using non-combustible, absorbent materials such as sand, earth, or
vermiculite.[2][4][5]

o Collect the absorbed material using spark-proof tools and place it into a suitable, labeled,
and closed container for disposal.[1][3]

e Do not let the product enter drains or waterways.[1][2]

Disposal Procedures

The disposal of Benzyl-C12-18-alkyldimethylammonium chlorides must be conducted in
accordance with all applicable local, regional, and national environmental regulations.

Step-by-Step Disposal Guidance:

o Consult a Licensed Waste Disposal Service: The recommended method for disposal is to
contact a licensed professional waste disposal service.[5][6] These services are equipped to
handle and treat hazardous chemical waste appropriately.

« Incineration: An alternative is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[6] This should
only be performed by trained personnel in a facility designed for such operations.

o Container Disposal:
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o Empty containers should be treated as hazardous waste.

o Containers can be triple-rinsed (or the equivalent) and offered for recycling or
reconditioning.[3]

o Alternatively, puncture the packaging to render it unusable for other purposes and then
dispose of it in a sanitary landfill, if permitted by local regulations.[3]

o Combustible packaging materials may be disposed of through controlled incineration with
flue gas scrubbing.[3]

What to Avoid:

o DO NOT dispose of this chemical down the drain.[1][2] Discharge into the environment must
be avoided due to its high toxicity to aquatic life.[1]

o DO NOT dispose of with household garbage unless it has been properly treated and is in
accordance with guidance from waste disposal facility operators and pertinent authorities.[7]

Quantitative Data Summary

Property Value Source
EINECS Number 269-968-1

CAS Number 68391-01-5 [7]
Acute Toxicity, Oral Category 4 [1][8]
Skin Corrosion/Irritation Category 1A/1B [1107]
Serious Eye Damage/Irritation Category 1 [11[7]
Aquatic Hazard (Acute) Category 1 [1]
Aquatic Hazard (Chronic) Category 1

This table summarizes the key hazard classifications for Benzyl-C12-18-
alkyldimethylammonium chlorides, highlighting the importance of proper handling and disposal
to mitigate risks to human health and the environment.
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
EINECS 269-968-1.
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Caption: Disposal workflow for EINECS 269-968-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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